Cas no 41961-03-9 (N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester)

N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester structure

41961-03-9 structure

Product Name:N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester

CAS No:41961-03-9

Molecular Formula:C₁₅H₂₀N₂O₆

Molecular Weight:324.329104423523

CID:6642915

PubChem ID:11529901

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N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester Properties

Names and Identifiers

- N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester
- SCHEMBL9899019
- DTXSID901193499
- 41961-03-9
- InChIKey： FUONNQHEMRALBH-MFKMUULPSA-N
- Inchi： 1S/C15H20N2O6/c1-10(18)13(14(20)22-2)17-12(19)8-16-15(21)23-9-11-6-4-3-5-7-11/h3-7,10,13,18H,8-9H2,1-2H3,(H,16,21)(H,17,19)/t10-,13+/m1/s1
- SMILES： O[C@H](C)[C@@H](C(=O)OC)NC(CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 324.13213636g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 9
Monoisotopic Mass: 324.13213636g/mol
Heavy Atom Count: 23
Complexity: 409
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 114Å²

N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester Related Literature

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Pablo Botella-Vives,Oscar Gomis,Enrico Bandiello,Catalin Popescu,Daniel Errandonea Dalton Trans., 2023,52, 14517-14526
2. NMR and TRLFS studies of Ln(iii) and An(iii) C5-BPP complexes†

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3. Facile synthesis of biarylmethanes and tetrasubstituted arenes via a base-mediated [3 + 3] benzannulation reaction of Morita–Baylis–Hillman adducts and unsaturated sulfones †

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6. Photonics-on-a-chip: recent advances in integrated waveguides as enabling detection elements for real-world, lab-on-a-chip biosensing applications

Adam L. Washburn,Ryan C. Bailey Analyst, 2011,136, 227-236
7. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

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9. Electrophoretic deposition of TiO2 nanorods for low-temperature dye-sensitized solar cells

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10. First example of “click” copper(i) catalyzed azide-alkynecycloaddition in supercritical carbon dioxide: application to the functionalization of aliphatic polyesters

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